Cas no 1805492-67-4 (Ethyl 5-cyano-4-hydroxy-2-nitrophenylacetate)

• Product Name: Ethyl 5-cyano-4-hydroxy-2-nitrophenylacetate
• CAS No: 1805492-67-4
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 4796777
• Update Time: 2025-05-20

Ethyl 5-cyano-4-hydroxy-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-hydroxy-2-nitrophenylacetate

• Inchi： 1S/C11H10N2O5/c1-2-18-11(15)4-7-3-8(6-12)10(14)5-9(7)13(16)17/h3,5,14H,2,4H2,1H3
• InChI Key： VVCCZQRMLWKQMH-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C#N)C(=CC=1[N+](=O)[O-])O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 1.8
• Topological Polar Surface Area: 116

Additional information on Ethyl 5-cyano-4-hydroxy-2-nitrophenylacetate

Ethyl 5-cyano-4-hydroxy-2-nitrophenylacetate (CAS No. 1805492-67-4): An Overview of Its Structure, Properties, and Applications

Ethyl 5-cyano-4-hydroxy-2-nitrophenylacetate (CAS No. 1805492-67-4) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound is characterized by its cyano group, hydroxy group, and nitro group, which contribute to its diverse chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis.

The molecular formula of Ethyl 5-cyano-4-hydroxy-2-nitrophenylacetate is C₁₁H₁₀N₂O₅, and its molecular weight is approximately 258.20 g/mol. The compound's structure includes a phenyl ring substituted with a cyano group at the 5-position, a hydroxy group at the 4-position, and a nitro group at the 2-position. The ethyl ester group is attached to the acetate moiety, further enhancing its reactivity and solubility in organic solvents.

In terms of physical properties, Ethyl 5-cyano-4-hydroxy-2-nitrophenylacetate is a solid at room temperature with a melting point of around 130-132°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic reactions and purification processes.

The chemical reactivity of Ethyl 5-cyano-4-hydroxy-2-nitrophenylacetate is primarily influenced by the presence of the cyano, hydroxy, and nitro groups. The cyano group can undergo nucleophilic addition reactions, making it useful in the synthesis of nitriles and amides. The hydroxy group can participate in esterification, etherification, and other oxygen-based reactions. The nitro group can be reduced to an amino group under appropriate conditions, which opens up further synthetic possibilities.

In the pharmaceutical industry, Ethyl 5-cyano-4-hydroxy-2-nitrophenylacetate has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting specific biological pathways. For instance, researchers have investigated its use in the synthesis of anti-inflammatory agents and antioxidants due to its ability to modulate key enzymes involved in inflammatory responses.

In materials science, Ethyl 5-cyano-4-hydroxy-2-nitrophenylacetate has been utilized as a building block for the preparation of functional polymers and coatings. Its unique combination of functional groups allows for the design of materials with tailored properties such as enhanced mechanical strength, improved thermal stability, and increased biocompatibility. These materials have found applications in areas such as biomedical devices and advanced coatings for industrial use.

The synthetic accessibility of Ethyl 5-cyano-4-hydroxy-2-nitrophenylacetate has also been a subject of extensive research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common approach involves the reaction of ethyl acetoacetate with a suitable nitrobenzene derivative followed by subsequent modifications to introduce the cyano and hydroxy groups. These synthetic methods are designed to be cost-effective and environmentally friendly, making them suitable for large-scale production.

Safety considerations are an important aspect when handling Ethyl 5-cyano-4-hydroxy-2-nitrophenylacetate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible substances.

In conclusion, Ethyl 5-cyano-4-hydroxy-2-nitrophenylacetate (CAS No. 1805492-67-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.